molecular formula C11H11N3OS B6698688 2-phenyl-N-(thiadiazol-5-yl)propanamide

2-phenyl-N-(thiadiazol-5-yl)propanamide

Cat. No.: B6698688
M. Wt: 233.29 g/mol
InChI Key: FRKLKVCXYQEUNO-UHFFFAOYSA-N
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Description

2-Phenyl-N-(thiadiazol-5-yl)propanamide is a synthetic organic compound featuring a propanamide backbone substituted with a phenyl group at the second carbon and linked via an amide bond to the 5-position of a 1,3,4-thiadiazole ring. This structure combines aromatic (phenyl), heterocyclic (thiadiazole), and amide functionalities, which are common pharmacophores in medicinal chemistry.

Properties

IUPAC Name

2-phenyl-N-(thiadiazol-5-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11N3OS/c1-8(9-5-3-2-4-6-9)11(15)13-10-7-12-14-16-10/h2-8H,1H3,(H,13,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FRKLKVCXYQEUNO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=CC=CC=C1)C(=O)NC2=CN=NS2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

233.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-phenyl-N-(thiadiazol-5-yl)propanamide typically involves the reaction of a phenyl-substituted thiadiazole with a propanamide derivative. One common method involves the cyclization of a phenylhydrazine derivative with a thiocarbonyl compound, followed by acylation with a propanoyl chloride. The reaction conditions often require the use of a base, such as sodium hydroxide, and a solvent, such as ethanol, to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 2-phenyl-N-(thiadiazol-5-yl)propanamide may involve large-scale synthesis using similar reaction conditions as described above. The process may be optimized for higher yields and purity by controlling the temperature, reaction time, and concentration of reactants. Additionally, purification steps such as recrystallization or chromatography may be employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-phenyl-N-(thiadiazol-5-yl)propanamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

    Reduction: Reduction reactions can convert the thiadiazole ring to a dihydrothiadiazole or other reduced forms.

    Substitution: The phenyl ring and the thiadiazole ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide or m-chloroperbenzoic acid.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

    Substitution: Reagents like halogens, alkylating agents, or nucleophiles can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the phenyl or thiadiazole rings.

Scientific Research Applications

2-phenyl-N-(thiadiazol-5-yl)propanamide has several scientific research applications:

    Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

    Biology: The compound exhibits biological activity, including antimicrobial and antifungal properties, making it useful in the study of biological systems.

    Medicine: Research has shown potential therapeutic applications, such as anticancer and anti-inflammatory effects.

    Industry: It is used in the development of agrochemicals and pharmaceuticals due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of 2-phenyl-N-(thiadiazol-5-yl)propanamide involves its interaction with specific molecular targets and pathways. The compound can inhibit enzymes or receptors involved in various biological processes. For example, it may inhibit cytokinin oxidase/dehydrogenase, an enzyme involved in the degradation of cytokinins, thereby increasing the lifetime and effects of these plant hormones . The exact molecular targets and pathways can vary depending on the specific application and biological system being studied.

Comparison with Similar Compounds

Table 1. Comparison of Thiadiazole/Thiazole Derivatives

Compound Name/ID Core Structure Key Substituents Biological Activity (IC₅₀, μg/mL) Reference
2-Phenyl-N-(thiadiazol-5-yl)propanamide Thiadiazole Phenyl (propanamide) Not reported N/A
Compound Thiadiazole 4-Methoxyphenyl, cinnamoylamino Structural study only
7b () Thiazole 4-Methylphenyl, hydrazono 1.61 ± 1.92
11 () Thiadiazole Thioamide, hydrazine 1.98 ± 1.22
9c () Thiazole-triazole 4-Bromophenyl, benzodiazole Docking studies only

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